CID 78069380

• Molecular Formula: AlFe7
• Molecular Weight: 417.90 g/mol
• InChI: InChI=1S/Al.7Fe
• InChI Key: JWFHULAQJIQSAT-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Fe].[Fe].[Fe].[Fe].[Fe].[Fe].[Fe]

Description

However, based on general practices in cheminformatics and pharmacology, PubChem CIDs are unique identifiers for compounds cataloged in the PubChem database, encompassing data on molecular structure, physicochemical properties, and biological activity . While the specific attributes of CID 78069380 are absent from the provided sources, comparative methodologies for analogous compounds can be extrapolated from existing evidence, such as oscillatoxin derivatives (CIDs 101283546, 185389, 156582093, 156582092) and synthetic small molecules (e.g., CAS 1254115-23-5, CAS 1046861-20-4) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78069380 involves specific reaction conditions and reagents. The preparation methods typically include the use of organic solvents, catalysts, and controlled temperature conditions to achieve the desired chemical structure. Detailed synthetic routes are often documented in scientific literature and patents, providing step-by-step procedures for the preparation of this compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors, continuous flow processes, and stringent quality control measures to ensure high purity and yield. The methods are designed to be cost-effective and scalable, suitable for commercial applications .

Chemical Reactions Analysis

Types of Reactions

CID 78069380 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions.

Reduction: Reduction reactions involve the use of reducing agents to modify the chemical structure.

Substitution: Substitution reactions can occur with different reagents, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various organic solvents. Reaction conditions often involve specific temperatures, pH levels, and catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a range of substituted compounds with different functional groups .

Scientific Research Applications

CID 78069380 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Applied in the development of new materials, coatings, and chemical processes

Mechanism of Action

The mechanism of action of CID 78069380 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to changes in cellular functions and biochemical pathways. Detailed studies on its mechanism of action provide insights into its potential therapeutic effects and applications .

Comparison with Similar Compounds

Contradictions and Limitations

• Terminology Conflicts: "CID" refers ambiguously to PubChem identifiers, chemical inducers of dimerization, or chemotherapy-induced diarrhea across sources .
• Data Gaps : Structural and bioactivity data for this compound are absent in the provided evidence, necessitating reliance on analogous compounds for extrapolation.